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Introduction
CP-640186 hydrochloride is a potent, orally active, and cell-permeable small molecule

inhibitor of Acetyl-CoA carboxylase (ACC).[1][2] ACC is a critical enzyme in the regulation of

fatty acid metabolism, existing in two isoforms: ACC1 (cytosolic) and ACC2 (mitochondrial).[3]

By inhibiting both ACC1 and ACC2, CP-640186 effectively blocks the synthesis of malonyl-

CoA, a key building block for fatty acid synthesis, and simultaneously promotes fatty acid

oxidation.[3][4] This dual action makes CP-640186 a valuable tool for studying metabolic

diseases such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD) in

murine models. These application notes provide detailed information on the dosage,

administration, and experimental protocols for the use of CP-640186 hydrochloride in mice.

Data Presentation
In Vivo Dosage of CP-640186 Hydrochloride in Mice
The following table summarizes the effective doses of CP-640186 administered to mice in

various studies. The primary route of administration is oral gavage.
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Mouse
Model

Dosage
Dosing
Regimen

Vehicle
Observed
Effect

Reference

ob/ob mice 4 mg/kg Single dose Not specified

ED₅₀ for

inhibition of

fatty acid

synthesis.

[5]

CD1 mice 11 mg/kg Single dose Not specified

ED₅₀ for

inhibition of

fatty acid

synthesis.

[5]

Diet-Induced

Obese

C57BL/6J

mice

75 mg/kg
Daily for 4

weeks

0.5%

carboxymeth

ylcellulose

Significantly

decreased

body weight

gain.

[6]

ob/ob mice
4.6 - 21

mg/kg
Single dose Not specified

Demonstrate

d acute

efficacy in

reducing the

respiratory

quotient, with

ED₅₀ values

of 4.6, 9.7,

and 21 mg/kg

at 1, 4, and 8

hours post-

dose,

respectively.

ob/ob mice 10 mg/kg Single dose Not specified
Pharmacokin

etic studies.
[5]

Signaling Pathway
CP-640186 hydrochloride exerts its effects by inhibiting Acetyl-CoA Carboxylase (ACC), a key

regulatory enzyme in fatty acid metabolism. The signaling pathway diagram below illustrates
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the mechanism of action of CP-640186.
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Caption: Signaling pathway of CP-640186 hydrochloride action.

Experimental Protocols
Preparation of CP-640186 Hydrochloride for Oral Gavage
a) 0.5% Carboxymethylcellulose (CMC) Vehicle[6]

Materials:

CP-640186 hydrochloride powder

Carboxymethylcellulose sodium salt (medium viscosity)

Sterile, deionized water

Procedure:

Heat a portion of the total required volume of sterile water to 60-70°C.

Slowly add the CMC powder to the heated water while stirring vigorously to prevent

clumping.

Once the CMC is dispersed, add the remaining volume of cold sterile water and continue

to stir.

Allow the solution to cool to room temperature while stirring. The solution should become

clear and viscous.

Weigh the required amount of CP-640186 hydrochloride and add it to the 0.5% CMC

solution.

Vortex or sonicate the mixture until the compound is fully suspended. Prepare fresh daily.

b) DMSO/SBE-β-CD/Saline Vehicle

Materials:

CP-640186 hydrochloride powder

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-for-cp-640186-hydrochloride-in-mice
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-for-cp-640186-hydrochloride-in-mice
https://pmc.ncbi.nlm.nih.gov/articles/PMC7296295/
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-for-cp-640186-hydrochloride-in-mice
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-for-cp-640186-hydrochloride-in-mice
https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-for-cp-640186-hydrochloride-in-mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl sulfoxide (DMSO)

Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

Sterile saline (0.9% NaCl)

Procedure:

Prepare a 20% (w/v) solution of SBE-β-CD in sterile saline.

Dissolve the required amount of CP-640186 hydrochloride in DMSO to create a

concentrated stock solution.

For the final formulation, mix 10% of the DMSO stock solution with 90% of the 20% SBE-

β-CD in saline solution.

Ensure the final solution is clear before administration.

In Vivo Study in a Diet-Induced Obesity (DIO) Mouse
Model[6]
This protocol outlines a typical study design to evaluate the efficacy of CP-640186 in a diet-

induced obesity model.
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Caption: Experimental workflow for a diet-induced obesity study.

Animal Model: C57BL/6J mice are commonly used as they are susceptible to diet-induced

obesity.

Diet: A high-fat diet (e.g., 45-60% kcal from fat) is administered for a period of 16 weeks to

induce obesity and insulin resistance. A control group is fed a standard chow diet.
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Grouping: After the diet induction period, mice are randomized into treatment groups (e.g.,

vehicle control and CP-640186).

Drug Administration: CP-640186 hydrochloride (e.g., 75 mg/kg) or vehicle is administered

daily via oral gavage for 4 weeks.[6]

Monitoring: Body weight and food intake are monitored regularly (e.g., weekly).

Endpoint Analysis:

Oral Glucose Tolerance Test (OGTT): Performed after the treatment period to assess

glucose homeostasis.

Magnetic Resonance Imaging (MRI): Used to determine body composition (fat mass and

lean mass).

Tissue Collection: At the end of the study, mice are euthanized, and tissues (e.g., liver,

adipose tissue, muscle) are collected for further analysis (e.g., gene expression, histology,

lipid content).

Oral Glucose Tolerance Test (OGTT) Protocol
Fasting: Fast mice for 4-6 hours with free access to water.

Baseline Glucose: Measure baseline blood glucose from a tail snip using a glucometer.

Glucose Administration: Administer a 2 g/kg dose of glucose solution (e.g., 20% D-glucose in

sterile water) via oral gavage.

Blood Glucose Monitoring: Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-

glucose administration.

Data Analysis: Plot blood glucose levels over time and calculate the area under the curve

(AUC) to assess glucose tolerance.

MRI for Body Composition Analysis
Instrumentation: An MRI analyzer designed for small animals (e.g., EchoMRI).
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Procedure:

Calibrate the instrument according to the manufacturer's instructions.

Weigh the mouse.

Place the conscious mouse in the appropriate holder.

Insert the holder into the MRI machine.

Initiate the scan, which typically takes a few minutes.

The instrument software will provide measurements of fat mass, lean mass, and free

water.

Note: Anesthesia is generally not required for this procedure.

Conclusion
CP-640186 hydrochloride is a powerful research tool for investigating the role of fatty acid

metabolism in various disease states. The provided dosages, protocols, and pathway

information offer a comprehensive guide for researchers to design and execute in vivo studies

in mice. Careful consideration of the appropriate mouse model, dosage, and experimental

endpoints is crucial for obtaining robust and reproducible data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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